Cas no 885520-73-0 (Methyl 3-iodo-4-nitro-1H-indazole-6-carboxylate)

• Product Name: Methyl 3-iodo-4-nitro-1H-indazole-6-carboxylate
• CAS No: 885520-73-0
• MF: C₉H₆IN₃O₄
• MW: 347.066113948822
• CID: 840766
• PubChem ID: 24728312
• Update Time: 2025-04-19

Methyl 3-iodo-4-nitro-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-4-nitro-1H-indazole-6-carboxylate
• 3-Iodo-4-nitro-6-(1H)indazole carboxylic acid methyl ester
• methyl 3-iodo-4-nitro-2H-indazole-6-carboxylate
• AS-0107
• DTXSID20646348
• AKOS016003992
• Methyl3-iodo-4-nitro-1H-indazole-6-carboxylate
• 885520-73-0
• CS-0322102

• MDL： MFCD08272206
• Inchi： 1S/C9H6IN3O4/c1-17-9(14)4-2-5-7(8(10)12-11-5)6(3-4)13(15)16/h2-3H,1H3,(H,11,12)
• InChI Key： DAKPNFHJCNLVAP-UHFFFAOYSA-N
• SMILES： IC1=C2C(=CC(C(=O)OC)=CC2=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 346.94030g/mol
• Monoisotopic Mass: 346.94030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų